Whitlockite
Whitlockite
Brand Name:
Vulcanchem
CAS No.:
14358-97-5
VCID:
VC0083480
InChI:
InChI=1S/9Ca.Fe.Mg.8H3O4P/c;;;;;;;;;;;8*1-5(2,3)4/h;;;;;;;;;;;8*(H3,1,2,3,4)/q11*+2;;;;;;;;/p-22
SMILES:
OP(=O)([O-])[O-].OP(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Mg+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Fe+2]
Molecular Formula:
Ca9FeH2MgO32P8
Molecular Weight:
1202.626
Whitlockite
CAS No.: 14358-97-5
Cat. No.: VC0083480
Molecular Formula: Ca9FeH2MgO32P8
Molecular Weight: 1202.626
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14358-97-5 |
|---|---|
| Molecular Formula | Ca9FeH2MgO32P8 |
| Molecular Weight | 1202.626 |
| IUPAC Name | nonacalcium;magnesium;hydrogen phosphate;iron(2+);hexaphosphate |
| Standard InChI | InChI=1S/9Ca.Fe.Mg.8H3O4P/c;;;;;;;;;;;8*1-5(2,3)4/h;;;;;;;;;;;8*(H3,1,2,3,4)/q11*+2;;;;;;;;/p-22 |
| Standard InChI Key | CVPJXKJISAFJDU-UHFFFAOYSA-A |
| SMILES | OP(=O)([O-])[O-].OP(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Mg+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Fe+2] |
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